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Cat. No.: B2471353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the experimental setup and application of UV-

induced photocrosslinking of peptides containing the photo-activatable amino acid analog,

photo-leucine. This technique is a powerful tool for elucidating protein-protein interactions in

their native cellular environment.[1][2][3][4]

Introduction to Photo-Leucine Crosslinking
L-photo-leucine is a synthetic analog of the natural amino acid L-leucine. It possesses a

diazirine ring that, upon exposure to ultraviolet (UV) light, becomes highly reactive and forms a

covalent bond with nearby molecules.[1] This "zero-length" crosslinking provides high-

resolution information about protein-protein interactions. Because photo-leucine closely mimics

the structure of natural leucine, it can be incorporated into proteins by the cell's own

translational machinery, enabling the study of interactions within living cells.

The primary application of this technique is to "trap" and identify both stable and transient

protein-protein interactions. This is particularly valuable in drug development for identifying the

targets of small molecules and for probing the structure of ligand binding sites.
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The core of this technique lies in the photo-activation of the diazirine moiety on the photo-

leucine side chain. When irradiated with UV light at an optimal wavelength, the diazirine ring

loses a molecule of nitrogen gas (N2) to form a highly reactive carbene intermediate. This

carbene can then rapidly and non-specifically insert into C-H, N-H, or O-H bonds of nearby

molecules, resulting in a stable covalent crosslink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/L-Photo-leucine
https://experiments.springernature.com/articles/10.1038/nmeth752
https://experiments.springernature.com/articles/10.1038/nmeth752
https://www.researchgate.net/publication/7953315_Photo-leucine_and_photo-methionin_allow_identification_of_protein-protein_interactions_in_living_cells
https://pubmed.ncbi.nlm.nih.gov/15782218/
https://pubmed.ncbi.nlm.nih.gov/15782218/
https://www.benchchem.com/product/b2471353#experimental-setup-for-uv-irradiation-of-photo-leucine-containing-peptides
https://www.benchchem.com/product/b2471353#experimental-setup-for-uv-irradiation-of-photo-leucine-containing-peptides
https://www.benchchem.com/product/b2471353#experimental-setup-for-uv-irradiation-of-photo-leucine-containing-peptides
https://www.benchchem.com/product/b2471353#experimental-setup-for-uv-irradiation-of-photo-leucine-containing-peptides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2471353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2471353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

